Cas no 2171811-67-7 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid)
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid
- 2171811-67-7
- 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid
- EN300-1511647
-
- Inchi: 1S/C27H34N2O6/c1-19(2)29(15-7-12-26(31)32)25(30)13-16-34-17-14-28-27(33)35-18-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,19,24H,7,12-18H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: AMLAVIXPCHLNHK-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511647-0.05g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-0.1g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-0.25g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-0.5g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-1.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-2.5g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-5.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-10.0g |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1511647-50mg |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511647-100mg |
4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-(propan-2-yl)propanamido}butanoic acid |
2171811-67-7 | 100mg |
$2963.0 | 2023-09-27 |
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid
Introduction to 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid (CAS No. 2171811-67-7)
4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid (CAS No. 2171811-67-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a butanoic acid moiety. The unique combination of these functional groups endows the compound with a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in peptide synthesis.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid makes it an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled with other amino acids to form complex peptides and proteins.
The amino acid derivative portion of the molecule, specifically the N-(propan-2-yl)propanamido group, adds further complexity and functionality. This group can influence the solubility, stability, and bioavailability of the compound, making it a valuable component in the design of prodrugs and targeted drug delivery systems. Recent studies have shown that similar structures can enhance the permeability of drugs across biological membranes, thereby improving their therapeutic efficacy.
The butanoic acid moiety at the terminal end of the molecule provides additional carboxylic acid functionality, which can be exploited for various chemical modifications. For instance, this carboxylic acid group can be conjugated with other molecules to create drug conjugates or used as a handle for attaching targeting ligands. Such modifications can significantly enhance the pharmacological properties of the compound, making it more suitable for specific therapeutic applications.
In terms of its potential applications, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid has been explored in several areas of biomedical research. One notable area is in the development of anticancer drugs. The ability to fine-tune the structure and properties of this compound allows researchers to design molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. For example, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and metastasis.
Beyond cancer therapy, this compound also shows promise in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The ability to modify the molecule's structure to enhance its binding affinity to specific receptors or enzymes opens up new avenues for developing targeted therapies. For instance, researchers have explored the use of similar compounds as inhibitors of neurotoxic proteins involved in Alzheimer's disease or as anti-inflammatory agents for treating conditions like rheumatoid arthritis.
In addition to its therapeutic potential, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid has also been studied for its use in diagnostic applications. The presence of the Fmoc group and other functional moieties makes it suitable for labeling with fluorescent or radioactive tags, which can be used for imaging and tracking purposes in vivo. This property is particularly valuable in preclinical studies where real-time monitoring of drug distribution and metabolism is crucial.
The synthesis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid involves several steps that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications. Techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to improve yield and reduce reaction times.
In conclusion, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid (CAS No. 2171811-67-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure offers numerous opportunities for chemical modification and functionalization, making it an attractive candidate for developing novel therapeutic agents and diagnostic tools. As research in this area continues to advance, we can expect to see more innovative uses of this compound emerging in the coming years.
2171811-67-7 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-(propan-2-yl)propanamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)